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Compound of Interest

Compound Name: 5-Bromo-2-fluorophenol

CAS No.: 112204-58-7

Cat. No.: B123259

Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

chemical intermediates is a critical decision that can significantly impact the trajectory of their

work. This guide provides a comprehensive, data-driven comparison of 5-Bromo-2-
fluorophenol against a selection of other halogenated phenols, namely 2-chlorophenol, 4-

bromophenol, 2,4-dichlorophenol, and pentachlorophenol. By presenting key physicochemical

properties, biological activities, and toxicity data, this document aims to facilitate an informed

selection process for research and development applications.

Physicochemical and Toxicological Properties: A
Tabulated Comparison
The following tables summarize the key physicochemical and toxicological data for 5-Bromo-2-
fluorophenol and the selected halogenated phenols. This allows for a direct comparison of

their fundamental characteristics.

Table 1: Physicochemical Properties of Selected Halogenated Phenols

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b123259#bc-rfq
https://www.benchchem.com/product/b123259/docs?utm_src=pdf-body#benchmarking-5-bromo-2-fluorophenol-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b123259/docs?utm_src=pdf-body#benchmarking-5-bromo-2-fluorophenol-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b123259/docs?utm_src=pdf-body#benchmarking-5-bromo-2-fluorophenol-a-comparative-guide-for-researchers
https://www.benchchem.com/product/b123259/docs?utm_src=pdf-body#benchmarking-5-bromo-2-fluorophenol-a-comparative-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
5-Bromo-2-
fluorophen
ol

2-
Chlorophen
ol

4-
Bromophen
ol

2,4-
Dichloroph
enol

Pentachloro
phenol

CAS Number
112204-58-

7[1]
95-57-8 106-41-2[2] 120-83-2 87-86-5[3]

Molecular

Formula
C₆H₄BrFO[1] C₆H₅ClO[4] C₆H₅BrO[2] C₆H₄Cl₂O C₆HCl₅O[3]

Molecular

Weight (

g/mol )

191.00 128.56 173.01[2] 163.00[5] 266.34[3]

Melting Point

(°C)
38 - 41 8.7[4] 63-67[2] 45[5] 191

Boiling Point

(°C)

205.8 ± 20.0

(at 760

mmHg)[1]

175[4] 236-238[2] 210[5]

310

(decomposes

)[3]

Density

(g/cm³)
~1.8[1] ~1.265[4]

1.840 (at 15

°C)[6]

1.383 (at

60°F/25°C)[7]

1.978 (at 22

°C)[3]

logP 2.79[1] 2.15 2.59[6] 3.06 5.01

pKa Not available 8.48 9.34 7.85 4.74

Table 2: Acute Toxicity of Selected Halogenated Phenols
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Compound
Oral LD₅₀ (rat,
mg/kg)

Dermal LD₅₀
(rat, mg/kg)

Inhalation LC₅₀
(rat, mg/L/4h)

Key Hazard
Statements

5-Bromo-2-

fluorophenol

Data not

available

Data not

available

Data not

available

Harmful if

swallowed,

Causes skin

irritation, Causes

serious eye

irritation.

2-Chlorophenol 670 680 >2.1

Toxic if

swallowed, Toxic

in contact with

skin, Causes

severe skin

burns and eye

damage, May

cause respiratory

irritation.

4-Bromophenol 1320
Data not

available

Data not

available

Harmful if

swallowed,

Causes skin

irritation, Causes

serious eye

irritation, May

cause respiratory

irritation.

2,4-

Dichlorophenol
580 - 4500[8][9] 780[8][9]

Data not

available

Harmful if

swallowed, Toxic

in contact with

skin, Causes

severe skin

burns and eye

damage, Toxic to

aquatic life with

long lasting

effects.[9]
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Pentachlorophen

ol
27 - 211[10] 96 - 330[10] 0.2 - 2.1[10]

Fatal if

swallowed, Fatal

in contact with

skin, Causes

severe skin

burns and eye

damage, Fatal if

inhaled,

Suspected of

causing cancer,

Very toxic to

aquatic life with

long lasting

effects.

Biological Activity Profile
Halogenated phenols exhibit a wide range of biological activities, including antimicrobial,

antifungal, antioxidant, and anticancer effects.[11] The nature and position of the halogen

substituents on the phenol ring play a crucial role in determining the potency and selectivity of

these activities.

While specific comparative studies detailing the IC₅₀ values of 5-Bromo-2-fluorophenol
against the other selected phenols under identical conditions are limited, existing literature on

related compounds provides valuable insights. For instance, studies on bromophenol

derivatives have demonstrated potent anticancer activity against various cell lines.[12] It has

also been noted that halogenation can enhance the biological activity of phenolic compounds.

[13]

For 2,4-dichlorophenol, IC₅₀ values have been reported in the context of its effect on activated

sludge, with an IC₅₀ of 72 mg/L based on the maximum specific growth rate for unacclimated

cultures.[14]

Experimental Protocols
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To facilitate further comparative research, detailed methodologies for key experiments are

provided below. These protocols are based on standard, widely accepted procedures for

evaluating the biological activity of phenolic compounds.

Cytotoxicity Assessment: MTT Assay
This protocol outlines the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

assay to determine the cytotoxic effects of the halogenated phenols on a selected cancer cell

line (e.g., HeLa).

Materials:

HeLa cells

Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum

(FBS) and 1% penicillin-streptomycin

96-well plates

Halogenated phenols (dissolved in a suitable solvent, e.g., DMSO)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Microplate reader

Procedure:

Seed HeLa cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate

for 24 hours at 37°C in a 5% CO₂ atmosphere.

Prepare serial dilutions of the halogenated phenols in culture medium.

Remove the existing medium from the wells and add 100 µL of the different concentrations of

the test compounds. Include a vehicle control (medium with the solvent) and a positive

control (e.g., doxorubicin).
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Incubate the plate for 48 hours at 37°C in a 5% CO₂ atmosphere.

After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

Carefully remove the medium containing MTT.

Add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle control

and determine the IC₅₀ value.

Antimicrobial Activity: Broth Microdilution Method
This protocol describes the broth microdilution method to determine the Minimum Inhibitory

Concentration (MIC) of the halogenated phenols against a bacterial strain (e.g.,

Staphylococcus aureus).

Materials:

Staphylococcus aureus (e.g., ATCC 29213)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Halogenated phenols (dissolved in a suitable solvent)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

Add 100 µL of MHB to each well of a 96-well plate.

Add 100 µL of the stock solution of the test compound to the first well and perform serial two-

fold dilutions across the plate.
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Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve

a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

Add 10 µL of the standardized bacterial suspension to each well. Include a positive control

(bacteria without any compound) and a negative control (broth only).

Incubate the plate at 37°C for 18-24 hours.

The MIC is determined as the lowest concentration of the compound that completely inhibits

visible bacterial growth.

Visualizing Cellular Impact: Signaling Pathways and
Experimental Workflow
Halogenated phenols can exert their biological effects by modulating various cellular signaling

pathways. The NF-κB and MAPK pathways are critical regulators of inflammation, cell

proliferation, and apoptosis, and are known to be affected by phenolic compounds.

Below are diagrams representing a general experimental workflow for comparing halogenated

phenols and the canonical NF-κB and MAPK signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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